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Compound of Interest

Compound Name:
4-(Trifluoromethyl)phenyl

isocyanate

Cat. No.: B075787 Get Quote

Essential Safety and Handling Guide for 4-
(Trifluoromethyl)phenyl isocyanate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 4-(Trifluoromethyl)phenyl isocyanate (CAS No: 1548-13-6). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
4-(Trifluoromethyl)phenyl isocyanate is a hazardous chemical with the following

classifications:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled.[1][2][3]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.
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Skin Sensitization: May cause an allergic skin reaction.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Combustible Liquid:[4]

Signal Word: Danger[4]

Physical and Chemical Properties

Molecular Formula C8H4F3NO[2][4]

Molecular Weight 187.12 g/mol [2]

Form Liquid

Boiling Point 58-59 °C/10 mmHg

Density 1.31 g/mL at 25 °C

Flash Point 69 °C (156.2 °F) - closed cup

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against exposure and must be used in

conjunction with engineering controls like fume hoods.
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Protection Type Specific Recommendations

Respiratory Protection

A full-face or half-face respirator with filters

suitable for organic vapors and particulates

(e.g., ABEK or A2P3 rated filters) is necessary.

[5] In some situations, powered air respirators or

air-fed hoods may be required.[5] For short-

term, low-concentration applications, some

manufacturers may permit a double cartridge

respirator for organic vapors, but the

manufacturer should be consulted.[6]

Hand Protection

Chemical-resistant gloves such as neoprene,

nitrile, or butyl rubber are required.[5][7]

Standard disposable latex gloves are not

sufficient.[8] Always inspect gloves for integrity

before use and remove them carefully to avoid

skin contamination.[4]

Eye and Face Protection

Safety goggles or a face shield are essential.[5]

If a full-face respirator is not used, both safety

goggles and a face shield should be worn.[8][9]

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure, such as disposable suits or

coveralls.[4][5] Closed and properly fitted boots

are also recommended.[6]

Operational and Disposal Plans
Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[10][11]

Avoid breathing vapors, mist, or gas.[4][10][12]

Do not get in eyes, on skin, or on clothing.[4]
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Keep away from open flames, hot surfaces, and sources of ignition.[4][11]

Do not eat, drink, or smoke when using this product.[1][4]

Wash hands thoroughly after handling and before breaks.[1][4][9]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[4][12]

Keep container tightly closed and store under an inert atmosphere.[4]

Keep refrigerated at 2-8°C.

Store away from heat, sparks, and flame.[4]

Spill and Emergency Procedures
Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.[1]

Control Ignition Sources: Remove all sources of ignition.[1][4]

Don PPE: Wear the appropriate personal protective equipment, including respiratory

protection, chemical-resistant gloves, protective clothing, and eye/face protection.[1]

Contain and Absorb: Contain the spill and absorb it with an inert material such as sand, silica

gel, or vermiculite.[1][4]

Collect Waste: Shovel the absorbed material into a suitable, labeled container for disposal.[1]

Decontaminate: Decontaminate the spill area. After cleanup, decontaminate and launder all

protective clothing and equipment before reuse.[1]

Emergency First Aid:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3][10]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[10]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[4][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or Poison Control Center immediately.[3][10]

Disposal Plan
Waste from 4-(Trifluoromethyl)phenyl isocyanate is classified as hazardous.[4]

Dispose of the chemical and any contaminated materials in accordance with all applicable

local, state, and federal regulations.[4]

Do not empty into drains.[4]

Contaminated packaging should be disposed of as hazardous waste.[4]

Experimental Workflow: Safe Handling of 4-
(Trifluoromethyl)phenyl isocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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